Cas no 1258652-53-7 (2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid)
2-[(tert-Butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid is a bicyclic carboxylic acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group. Its rigid azabicyclo[3.1.0]hexane scaffold provides structural constraint, making it valuable in medicinal chemistry for designing conformationally restricted analogs. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The carboxylic acid moiety allows for versatile derivatization, including amide or ester formation. This compound is particularly useful in peptidomimetics and as an intermediate in the synthesis of bioactive molecules, offering controlled reactivity and stability under standard synthetic conditions. Its well-defined stereochemistry also supports enantioselective applications.
1258652-53-7 structure
Product Name:2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid
CAS No:1258652-53-7
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD17480477
CID:4565301
Update Time:2025-05-28
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid
- 2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid
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- MDL: MFCD17480477
- Inchi: 1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-7(9(13)14)6-4-8(6)12/h6-8H,4-5H2,1-3H3,(H,13,14)
- InChI Key: SDTQQTUDFXUEEX-UHFFFAOYSA-N
- SMILES: C12C(C1)C(C(O)=O)CN2C(OC(C)(C)C)=O
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM563668-1g |
2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1027-100MG |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95% | 100MG |
¥ 2,250.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1027-250MG |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95% | 250MG |
¥ 3,597.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1027-500MG |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95% | 500MG |
¥ 5,992.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1027-1G |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95% | 1g |
¥ 8,989.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1027-5G |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 95% | 5g |
¥ 26,967.00 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149703-50mg |
2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 97% | 50mg |
¥12355.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149703-100mg |
2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 97% | 100mg |
¥17388.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149703-250mg |
2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 97% | 250mg |
¥23043.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149703-500mg |
2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-4-carboxylic acid |
1258652-53-7 | 97% | 500mg |
¥39029.00 | 2024-08-09 |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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